Cas no 2228901-96-8 (2-(2,3-dimethylphenyl)prop-2-en-1-amine)

• Product Name: 2-(2,3-dimethylphenyl)prop-2-en-1-amine
• CAS No: 2228901-96-8
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 6367655
• PubChem ID: 165641696
• Update Time: 2025-10-28

2-(2,3-dimethylphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dimethylphenyl)prop-2-en-1-amine
• EN300-1807079
• 2228901-96-8

• Inchi： 1S/C11H15N/c1-8-5-4-6-11(10(8)3)9(2)7-12/h4-6H,2,7,12H2,1,3H3
• InChI Key： KDNPPGVDINBOOV-UHFFFAOYSA-N
• SMILES： NCC(=C)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2,3-dimethylphenyl)prop-2-en-1-amine

Introduction to 2-(2,3-Dimethylphenyl)Prop-2-En-1-Amine (CAS No: 2228901-96-8)

2-(2,3-Dimethylphenyl)Prop-2-en-1-amine is a versatile organic compound with the CAS registry number 2228901-96-8. This compound belongs to the class of amines and features a substituted phenyl group attached to a propenylamine structure. Its molecular formula is C₁₀H₁₅N, and it has a molecular weight of approximately 147.4 g/mol. The compound is characterized by its unique chemical structure, which includes a conjugated enamine system and a dimethyl-substituted phenyl ring.

The synthesis of 2-(2,3-Dimethylphenyl)Prop-2-en-1-amine can be achieved through various methods, including the condensation of an aldehyde or ketone with an amine in the presence of an acid catalyst. This reaction typically involves the formation of an imine intermediate, which is subsequently reduced to yield the final enamine product. The compound's stability and reactivity make it suitable for applications in organic synthesis, pharmaceuticals, and materials science.

Recent studies have highlighted the potential of enamines like 2-(2,3-Dimethylphenyl)Prop-2-en-1-amine as versatile building blocks in drug discovery. Enamines are known for their ability to act as both nucleophiles and electrophiles, making them valuable intermediates in the construction of complex molecular architectures. For instance, researchers have explored their use in the synthesis of bioactive compounds with potential anticancer and antimicrobial properties.

In addition to its role in organic synthesis, enamines have gained attention in catalysis due to their ability to stabilize transition states and facilitate various reactions under mild conditions. The dimethyl substitution on the phenyl ring in 2-(2,3-Dimethylphenyl)Prop-... introduces steric effects that can influence reactivity and selectivity in these catalytic processes.

The physical properties of CAS No: 2... include a melting point of approximately 55°C and a boiling point around 175°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it convenient for use in solution-phase reactions. The compound is also relatively stable under ambient conditions but should be stored away from light and moisture to prevent degradation.

In terms of applications, CAS No: ... has been utilized in the development of novel materials with tailored electronic properties. For example, researchers have investigated its use as a precursor for conducting polymers and semiconducting materials, leveraging its conjugated system for electron delocalization.

The environmental impact of CAS No: ...} has also been a topic of interest in recent studies. Assessments indicate that while the compound is not inherently hazardous under normal handling conditions, proper disposal procedures should be followed to minimize its ecological footprint.

In conclusion, CAS No: ...} remains an important compound in various fields due to its unique chemical properties and versatility in synthesis. Ongoing research continues to uncover new applications and optimize its use across different industries.